Cas no 1354033-41-2 ([1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester)

• Product Name: [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester
• CAS No: 1354033-41-2
• MF: C₂₀H₃₁N₃O₃
• MW: 361.478445291519
• CID: 2159952
• Update Time: 2025-05-20

[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester
• [1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-3-ylmethyl]ethylcarbamic acid benzyl ester
• Benzyl ((1-((S)-2-amino-3-methylbutanoyl)pyrrolidin-3-yl)methyl)(ethyl)carbamate
• AM97492
• [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester

• Inchi： 1S/C20H31N3O3/c1-4-22(20(25)26-14-16-8-6-5-7-9-16)12-17-10-11-23(13-17)19(24)18(21)15(2)3/h5-9,15,17-18H,4,10-14,21H2,1-3H3/t17?,18-/m0/s1
• InChI Key： NIUUJVJDAOCBOI-ZVAWYAOSSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(CN(C(=O)OCC2C=CC=CC=2)CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 463
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester

Introduction to [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester (CAS No. 1354033-41-2)

[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1354033-41-2, is a derivative of pyrrolidine and features a complex structure that includes an amino acid moiety and a carbamate group. The presence of these functional groups makes it a promising candidate for various biochemical applications, particularly in the synthesis of novel therapeutic agents.

The< strong>benzyl ester moiety in the compound's name indicates the presence of an ester functional group linked to a benzyl group. This type of functionalization is commonly employed in medicinal chemistry to enhance the solubility and stability of molecules, making them more suitable for biological assays and pharmacokinetic studies. The< strong>S-configured stereochemistry at the pyrrolidine ring is particularly noteworthy, as stereochemical purity is often crucial for the efficacy and safety of pharmaceutical compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of such complex molecules more efficiently. The< strong>pyrrolidinyl backbone of this compound is a common scaffold in drug discovery, known for its ability to interact with biological targets in a manner that can modulate physiological processes. The< strong>S-2-amino-3-methyl-butyryl side chain adds another layer of complexity, potentially influencing the compound's binding affinity and metabolic stability.

In the context of current research, [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester has been investigated for its potential role in the development of enzyme inhibitors and receptor modulators. The< strong>carbamate group is particularly interesting as it can serve as a hinge-binding motif, allowing the compound to interact with specific amino acid residues in target proteins. This feature has made it a subject of interest for researchers seeking to develop drugs that target enzymes involved in metabolic pathways or signal transduction.

The< strong>benzyl ester functionality also suggests potential applications in prodrug design, where it can be hydrolyzed in vivo to release active species or modify pharmacokinetic properties. This approach is increasingly popular in drug development, as it allows for the creation of more stable and orally bioavailable formulations. The< strong>S-configured stereochemistry, combined with the< strong>pyrrolidinyl scaffold, may contribute to improved selectivity and reduced side effects compared to racemic mixtures.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Pyrrolidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems, particularly those involving GABA receptors and other ion channels. The< strong>S-configured stereochemistry may enhance binding affinity to these targets, leading to more effective therapeutic outcomes. Additionally, the< strong>S-2-amino-3-methyl-butyryl side chain could influence pharmacokinetic properties, making it easier to achieve therapeutic levels without excessive toxicity.

The synthesis of [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it possible to produce such compounds with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been instrumental in achieving the desired stereochemical configuration. These methods are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

The compound's potential as a building block for more complex molecules cannot be overstated. In drug discovery pipelines, simple yet potent starting materials like this one can be modified through various chemical transformations to generate libraries of analogs with tailored properties. This approach allows researchers to systematically explore different structural motifs and optimize key pharmacophoric elements for improved efficacy and selectivity.

In conclusion, [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester (CAS No. 1354033-41-2) represents a significant advancement in pharmaceutical chemistry. Its complex structure, featuring multiple functional groups and stereochemical elements, makes it a versatile tool for drug development. With ongoing research focusing on its potential applications in treating neurological disorders and other diseases, this compound is poised to play a crucial role in future therapeutic strategies.